Cas no 1597140-36-7 (2-Amino-3-(difluoromethoxy)phenol)

• Product Name: 2-Amino-3-(difluoromethoxy)phenol
• CAS No: 1597140-36-7
• MF: C₇H₇F₂NO₂
• MW: 175.132788896561
• CID: 4702234
• PubChem ID: 114764500
• Update Time: 2025-08-01

2-Amino-3-(difluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethoxy)phenol
• D72243
• starbld0000688
• CS-0083172
• 1597140-36-7
• AKOS037651141
• CS-15986
• XNC14036

• Inchi： 1S/C7H7F2NO2/c8-7(9)12-5-3-1-2-4(11)6(5)10/h1-3,7,11H,10H2
• InChI Key： LAKAZMKFINZHMN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C=1N)O)F

Computed Properties

• Exact Mass: 175.04448479g/mol
• Monoisotopic Mass: 175.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.5

Additional information on 2-Amino-3-(difluoromethoxy)phenol

2-Amino-3-(difluoromethoxy)phenol (CAS No. 1597140-36-7): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

2-Amino-3-(difluoromethoxy)phenol (CAS No. 1597140-36-7) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique difluoromethoxy and amino functional groups, has garnered attention for its diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, physical properties, and recent research findings related to this compound.

The chemical structure of 2-Amino-3-(difluoromethoxy)phenol is composed of a phenolic ring with an amino group at the 2-position and a difluoromethoxy group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The difluoromethoxy group, in particular, is known for its ability to modulate the lipophilicity and metabolic stability of compounds, making it a valuable moiety in drug design.

In terms of physical properties, 2-Amino-3-(difluoromethoxy)phenol is a white crystalline solid with a melting point of approximately 105°C. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental settings, including in vitro assays and animal models.

Recent research has highlighted the biological activities of 2-Amino-3-(difluoromethoxy)phenol. Studies have shown that this compound exhibits potent antioxidant properties, which can be attributed to the presence of the phenolic hydroxyl group. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.

Beyond its antioxidant activity, 2-Amino-3-(difluoromethoxy)phenol has also been investigated for its anti-inflammatory properties. Inflammatory responses are often associated with the production of pro-inflammatory cytokines and mediators. Research has demonstrated that this compound can inhibit the production of these inflammatory mediators, making it a promising candidate for the treatment of inflammatory conditions.

In addition to its antioxidant and anti-inflammatory activities, 2-Amino-3-(difluoromethoxy)phenol has shown potential as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells through the modulation of key signaling pathways. The ability to selectively target cancer cells while sparing normal cells is a highly desirable trait in anticancer drugs.

The unique combination of functional groups in 2-Amino-3-(difluoromethoxy)phenol also makes it an attractive scaffold for drug discovery and development. Chemists can modify the structure by introducing various substituents to optimize its pharmacological properties. For example, the introduction of additional fluorine atoms or other electron-withdrawing groups can enhance the lipophilicity and metabolic stability of the molecule.

In conclusion, 2-Amino-3-(difluoromethoxy)phenol (CAS No. 1597140-36-7) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure endows it with antioxidant, anti-inflammatory, and antitumor activities, making it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its biological mechanisms and therapeutic applications, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.